Cas no 1279214-40-2 (3-(6-Methyl-4-oxo-4H-quinolin-1-yl)-propionic acid)

• Product Name: 3-(6-Methyl-4-oxo-4H-quinolin-1-yl)-propionic acid
• CAS No: 1279214-40-2
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5187989
• Update Time: 2025-08-05

3-(6-Methyl-4-oxo-4H-quinolin-1-yl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-Methyl-4-oxoquinolin-1(4H)-yl)propanoic acid
• 3-(6-Methyl-4-oxoquinolin-1(4H)-yl)propanoicacid
• SB69348
• 3-(6-Methyl-4-oxo-4H-quinolin-1-yl)-propionic acid
• 1(4H)-Quinolinepropanoic acid, 6-methyl-4-oxo-

• Inchi： 1S/C13H13NO3/c1-9-2-3-11-10(8-9)12(15)4-6-14(11)7-5-13(16)17/h2-4,6,8H,5,7H2,1H3,(H,16,17)
• InChI Key： PGNQZNXZSZFJET-UHFFFAOYSA-N
• SMILES： O=C1C=CN(CCC(=O)O)C2C=CC(C)=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 351
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6

Additional information on 3-(6-Methyl-4-oxo-4H-quinolin-1-yl)-propionic acid

Professional Introduction to Compound with CAS No 1279214-40-2 and Product Name: 3-(6-Methyl-4-oxo-4H-quinolin-1-yl)-propionic acid

The compound with the CAS number 1279214-40-2 and the product name 3-(6-Methyl-4-oxo-4H-quinolin-1-yl)-propionic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a quinolinone core and a propionic acid side chain makes it a versatile scaffold for designing novel therapeutic agents.

Recent research in the field of bioorganic chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The quinolinone moiety, a prominent feature of this compound, is known for its broad spectrum of biological activities. Studies have demonstrated that quinolinone derivatives exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in 3-(6-Methyl-4-oxo-4H-quinolin-1-yl)-propionic acid, particularly the methyl group at the 6-position and the oxo group at the 4-position, enhances its pharmacological profile, making it an attractive candidate for further investigation.

In the realm of medicinal chemistry, the development of novel inhibitors targeting key enzymes involved in metabolic pathways has been a focal point. The propionic acid side chain in this compound suggests potential interactions with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in various inflammatory and degenerative diseases. Preliminary computational studies have indicated that this compound may act as a competitive inhibitor, binding to the active site of these enzymes and modulating their activity.

Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like 3-(6-Methyl-4-oxo-4H-quinolin-1-yl)-propionic acid. Modern techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have significantly improved yields and purity, facilitating its exploration in biological assays. These synthetic advancements are crucial for scaling up production and conducting extensive pharmacological evaluations.

The pharmacokinetic properties of a compound are equally important as its biochemical activity. The structural features of 3-(6-Methyl-4-oxo-4H-quinolin-1-yl)-propionic acid suggest favorable solubility characteristics, which could enhance oral bioavailability. Additionally, the presence of polar functional groups may contribute to its stability under physiological conditions, making it a promising candidate for further development into an oral therapeutic agent.

Recent preclinical studies have begun to explore the potential of quinolinone derivatives as chemopreventive agents. The 6-Methyl group in the quinolinone ring may play a role in modulating cellular signaling pathways associated with cancer progression. By inhibiting key kinases and transcription factors, this compound could potentially interfere with tumor growth and metastasis. These findings align with broader trends in oncology research, where targeted therapy is increasingly recognized as an effective strategy.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for novel drug candidates. Virtual screening techniques have been employed to identify potential binding interactions between 3-(6-Methyl-4-oxo-4H-quinolin-1-yl)-propionic acid and biological targets. These simulations have provided valuable insights into its mechanism of action, guiding experimental design and optimizing lead optimization strategies.

In conclusion, the compound with CAS No 1279214-40-2 and product name 3-(6-Methyl-4 oxo - 4H - quinolin - 1 - yl) - propionic acid represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable asset in the quest for novel therapeutic agents. Continued research into its biological activities and pharmacokinetic properties will be essential to unlock its full potential in medicine.